Cas no 2680696-47-1 (benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate)

• Product Name: benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate
• CAS No: 2680696-47-1
• MF: C₁₈H₁₆BrFN₂O₂
• MW: 391.234247207642
• CID: 5622051
• PubChem ID: 165934093
• Update Time: 2025-08-05

benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680696-47-1
• EN300-28302674
• benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate

• Inchi： 1S/C18H16BrFN2O2/c1-13(10-21)11-22(17-8-7-15(19)9-16(17)20)18(23)24-12-14-5-3-2-4-6-14/h2-9,13H,11-12H2,1H3
• InChI Key： VWFOMHWZMQTVRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)N(C(=O)OCC1C=CC=CC=1)CC(C#N)C

Computed Properties

• Exact Mass: 390.03792g/mol
• Monoisotopic Mass: 390.03792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate

Professional Introduction to Benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate (CAS No. 2680696-47-1)

Benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate, with the chemical formula corresponding to its CAS number 2680696-47-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development. The presence of both 4-bromo-2-fluorophenyl and 2-cyano-2-methylethyl substituents in its molecular structure endows it with unique chemical properties that make it a promising candidate for further investigation.

The structural features of Benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate contribute to its potential biological activity. The bromine and fluorine atoms in the aromatic ring are known to enhance the binding affinity of small molecules to biological targets, while the cyano group and isobutyl moiety introduce additional functionalization possibilities. These structural elements are critical in modulating the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for therapeutic applications. Carbamates have demonstrated efficacy in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific combination of substituents in Benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate positions it as a potential lead compound for further optimization towards therapeutic agents.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The 4-bromo-2-fluorophenyl moiety is particularly noteworthy, as it has been extensively studied for its ability to interact with biological receptors. This interaction can be fine-tuned by modifying the surrounding functional groups, leading to compounds with enhanced selectivity and reduced side effects. The incorporation of the 2-cyano-2-methylethyl group further enhances the compound's metabolic stability, which is crucial for its clinical translation.

The synthesis of Benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluations. Recent advancements in green chemistry have also influenced the synthesis approach, emphasizing sustainability and efficiency. These innovations not only improve the scalability of production but also align with global efforts to minimize environmental impact.

The biological activity of Benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate has been explored through various in vitro and in vivo studies. Preliminary results suggest that this compound exhibits promising interactions with target proteins, making it a viable candidate for drug development. The ability to modulate these interactions can lead to the discovery of novel therapeutic agents that address a wide range of diseases.

In conclusion, Benzyl N-(4-bromo-2-fluorophenyl)-N-(2-cyano-2-methylethyl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.